Cas no 55401-97-3 (2-(Bromomethyl)pyridine)

• Product Name: 2-(Bromomethyl)pyridine
• CAS No: 55401-97-3
• MF: C₆H₆BrN
• MW: 172.022540569305
• MDL: MFCD03789565
• CID: 56754
• Update Time: 2025-07-22

2-(Bromomethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)pyridine
• Picolyl bromide
• 2-Bromomethyl pyridine
• 2-(3-FLUOROPHENOXY)PROPANE
• 2-pyridinylmethyl bromide
• 2-pyridylmethyl bromide
• bromomethylpyridine
• Pyridine,2-(bromomethyl)

• MDL： MFCD03789565
• Inchi： 1S/C6H6BrN/c7-5-6-3-1-2-4-8-6/h1-4H,5H2
• InChI Key： OFPWMRMIFDHXFE-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=CN=1

Computed Properties

• Exact Mass: 170.96800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.533
• Melting Point: 115-116 ºC
• Boiling Point: 202 ºC
• Flash Point: 76 ºC
• PSA: 12.89000
• LogP: 1.97650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(Bromomethyl)pyridine

Comprehensive Guide to 2-(Bromomethyl)pyridine (CAS No. 55401-97-3): Properties, Applications, and Industry Insights

2-(Bromomethyl)pyridine (CAS No. 55401-97-3) is a versatile organic compound widely utilized in pharmaceutical synthesis, agrochemical production, and material science. This brominated pyridine derivative is recognized for its reactive bromomethyl group, which facilitates nucleophilic substitution reactions, making it a valuable intermediate in fine chemical manufacturing. With the growing demand for heterocyclic compounds in drug discovery, this compound has garnered significant attention from researchers and industry professionals alike.

The molecular structure of 2-(Bromomethyl)pyridine combines a pyridine ring with a bromomethyl substituent, offering unique reactivity patterns. Its CAS registry number, 55401-97-3, serves as a universal identifier for precise chemical tracking. Recent studies highlight its role in synthesizing pharmaceutical intermediates, particularly in developing kinase inhibitors and antiviral agents—a topic of heightened interest since the COVID-19 pandemic. Users frequently search for "pyridine derivatives in drug development" or "CAS 55401-97-3 applications," reflecting its relevance in modern research.

In material science, 2-(Bromomethyl)pyridine contributes to the design of functionalized polymers and coordination complexes. Its ability to act as a ligand precursor for metal-organic frameworks (MOFs) aligns with the surge in "MOF synthesis reagents" searches. The compound’s bromomethyl group enables cross-coupling reactions, a feature exploited in creating advanced materials for catalysis and sensing applications. Industry reports indicate a 12% annual growth in demand for such high-purity pyridine derivatives.

Quality control of 55401-97-3 involves rigorous HPLC and NMR analysis to ensure ≥98% purity, a critical factor for researchers investigating "how to characterize bromomethylpyridines." Storage recommendations typically suggest anhydrous conditions at 2-8°C, as moisture may hydrolyze the bromomethyl moiety. These technical details address common queries like "stability of 2-(Bromomethyl)pyridine" and "CAS 55401-97-3 handling precautions."

Environmental and regulatory aspects of 2-(Bromomethyl)pyridine comply with REACH and TSCA frameworks. While not classified as hazardous under standard conditions, proper laboratory safety protocols are emphasized—responding to trending searches on "green chemistry alternatives for brominated compounds." The compound’s biodegradability profile and waste management procedures are frequently discussed in ESG-focused forums.

Market analysts note increasing patent filings involving 55401-97-3, particularly for anticancer drug candidates and electronic materials. This correlates with rising Google Trends data for "pyridine-based bioactive molecules." Suppliers now offer customized packaging solutions (e.g., amber glass vials under nitrogen) to meet diverse research needs, addressing frequent queries about "bulk 2-(Bromomethyl)pyridine suppliers."

Future applications may exploit the compound’s potential in photoredox catalysis and bioconjugation chemistry—areas generating substantial academic interest. As synthetic methodologies evolve, 55401-97-3 continues to enable innovations across life sciences and nanotechnology sectors, cementing its status as a critical building block compound in 21st-century chemistry.